(E)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H15N5OS/c1-21-12(9-14(20-21)15-11-17-6-7-18-15)10-19-16(22)5-4-13-3-2-8-23-13/h2-9,11H,10H2,1H3,(H,19,22)/b5-4+
• InChI Key: OKKXARILSPYOAU-SNAWJCMRSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

(E)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H15N5OS and its molecular weight is 325.39. The purity is usually 95%.
BenchChem offers high-quality (E)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodology

Research on similar compounds involves synthetic methodologies aimed at producing novel pyrazole and acrylamide derivatives. For instance, Kariuki et al. (2022) discussed the synthesis of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, emphasizing the potential of such methodologies in creating targeted molecules for further application studies (Kariuki et al., 2022).

Potential Biological Activities

Compounds within this chemical class have been evaluated for their cytotoxic activities against various cancer cell lines, highlighting the importance of such molecules in medicinal chemistry research. Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Liquid Crystalline Properties

Another area of interest is the study of liquid crystalline properties of pyrazolone derivatives. Thaker et al. (2013) synthesized mesogenic homologous series containing 1,3,5-trisubstituted pyrazolone derivatives and explored their liquid crystalline behavior, which can be significant in materials science (Thaker et al., 2013).